![molecular formula C16H18ClNO3S2 B2363455 3-chloro-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide CAS No. 1202981-60-9](/img/structure/B2363455.png)
3-chloro-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the family of sulfonamides, which are known for their antibacterial and antifungal properties. However, this compound has a unique structure that sets it apart from other sulfonamides and makes it a promising candidate for further research.
Scientific Research Applications
Anticancer Applications
Sulfonamide derivatives have shown promising anticancer properties. Studies have revealed that certain sulfonamides exhibit cytotoxic activities and could be considered lead compounds for the development of novel anticancer agents due to their selective inhibition of tumor cell growth (Gul et al., 2016). This suggests the potential of sulfonamide derivatives, including the specified compound, in cancer research for identifying new therapeutic agents.
Enzyme Inhibition
Sulfonamide compounds are known for their carbonic anhydrase inhibitory effects. Studies have shown that these compounds inhibit human carbonic anhydrase isoenzymes, which are targets for the treatment of various diseases, including glaucoma, epilepsy, and cancer (Gul et al., 2016). The exploration of 3-chloro-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide could extend to its enzyme inhibition properties, potentially leading to the development of new pharmaceuticals.
Antimicrobial Activity
The synthesis and evaluation of sulfonamide derivatives have also indicated significant antimicrobial activity against a range of bacterial and fungal pathogens. This includes the development of new antimicrobial agents with potential applications in treating infectious diseases (Hassan, 2013). Research into the specific sulfonamide compound could uncover new antimicrobial therapies.
Properties
IUPAC Name |
3-chloro-N-[(4-thiophen-2-yloxan-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO3S2/c17-13-3-1-4-14(11-13)23(19,20)18-12-16(6-8-21-9-7-16)15-5-2-10-22-15/h1-5,10-11,18H,6-9,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYDJTQBESICOPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNS(=O)(=O)C2=CC(=CC=C2)Cl)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.